Europium sulfide

• IUPAC Name: sulfanylideneeuropium
• InChI: InChI=1S/Eu.S
• InChI Key: RVKZDIDATLDTNR-UHFFFAOYSA-N
• Canonical SMILES: S=[Eu]
• Molecular Formula: EuS
• Molecular Weight: 184.03 g/mol
• CAS No.: 12020-65-4

Description

Ferromagnetic Order and Transitions in Europium Sulfide (B99878)

Europium sulfide exhibits ferromagnetic ordering at low temperatures, a property that is central to its potential applications. wikipedia.orgheegermaterials.comsamaterials.com The exchange interaction between the localized 4f electrons of the Eu²⁺ ions is responsible for this magnetic behavior. ras.ru Below its Curie temperature, the spins of the 4f electrons align, leading to a net magnetic moment and ferromagnetic characteristics. ras.ru Above this critical temperature, the thermal energy overcomes the exchange interaction, and EuS transitions into a paramagnetic state. wikipedia.orgheegermaterials.comsamaterials.com

Curie Temperature Dependence and Control in this compound

The Curie temperature (TC) of bulk this compound is approximately 16.6 K. wikipedia.orgheegermaterials.comsamaterials.com This temperature marks the transition from a ferromagnetic to a paramagnetic state. wikipedia.orgheegermaterials.comsamaterials.com However, research has shown that the TC of EuS can be influenced and potentially increased through various strategies. For instance, studies on EuS thin films and multilayer structures have demonstrated the possibility of raising the Curie temperature, with some instances even suggesting values well above room temperature. mdpi.comarxiv.org This tunability is crucial for the practical implementation of EuS in spintronic devices, which ideally require ferromagnetic properties at or above room temperature. mdpi.com The ability to control the TC opens up avenues for designing EuS-based materials with tailored magnetic properties for specific applications.

Spin-Wave Thermal Conductivity in Ferromagnetic this compound

In ferromagnetic materials like EuS, heat can be transported not only by phonons but also by magnons, which are the quanta of spin waves. researchgate.net The study of spin-wave thermal conductivity provides insights into the magnetic excitations and their interactions within the material. Experimental and theoretical investigations on compressed powders of ferromagnetic EuS have been conducted to understand its spin-wave thermal conductivity at temperatures below 4 K. aps.org

Theoretical calculations, considering boundary scattering and first- and second-neighbor interactions, have been performed to model the temperature dependence of spin-wave thermal conductivity under different external magnetic fields. aps.org In the absence of an external magnetic field, the experimental thermal conductivity of EuS powder was found to be approximately proportional to T², which is in reasonable agreement with theoretical predictions. aps.org However, the application of an external magnetic field of 9 kG resulted in a decrease in thermal conductivity. aps.org While the theory predicts a reduction in conductivity with an applied field, discrepancies between the experimental observations and theoretical calculations, particularly at higher temperatures within the studied range, suggest that further research is needed for a complete understanding of the phenomenon. aps.org

Size- and Morphology-Dependent Magnetism in this compound Nanomaterials

Quantum Confinement and Nanocrystalline Effects on this compound Magnetization

As the size of EuS nanocrystals is reduced, quantum confinement effects become prominent, leading to changes in their electronic and, consequently, magnetic properties. oup.comresearchgate.net For EuS, the quantum confinement regime is typically observed for nanocrystals with diameters below 2.0 nm. oup.comresearchgate.net In this regime, the bandgap energy can be tuned, showing a blue shift with decreasing film thickness, which has been experimentally observed and supported by theoretical calculations. fu-berlin.de This size-dependent tuning of the bandgap in a magnetic semiconductor opens possibilities for merging spintronics and optoelectronics. fu-berlin.de

The magnetization of EuS nanocrystals is also influenced by the competition between the magnetic properties of atoms at the surface and those in the core of the nanocrystal. researchgate.netresearcher.life Surface atoms experience a different local environment and strain compared to the core atoms, which can lead to distinct magnetic behaviors. researchgate.net This interplay between surface and core magnetism is a key factor in the size-dependent magnetic properties of EuS nanomaterials. researchgate.net Studies have shown that with decreasing particle size, a decrease in the ferromagnetic ordering temperature can be observed. acs.org

Magnetization Reversal Phenomena in this compound Nanocrystals

A particularly intriguing phenomenon observed in EuS nanocrystals is the reversal of the magnetization hysteresis curve. researchgate.netresearcher.lifeaip.org This effect has been investigated in both nanocrystalline (diameters between 2.0 nm and 100 nm) and quantum-confined (diameters below 2.0 nm) EuS. researchgate.netresearcher.life The reversal is attributed to the competing magnetic responses of the strained surface atoms and the unstrained core atoms. researchgate.net

Interestingly, this magnetization reversal is observed in nanocrystalline EuS but vanishes in the quantum-confined regime (below 2.0 nm). aip.org The temperature-dependent studies of remanent magnetization confirm this size-dependent behavior. aip.org This discovery of unexpected magnetization reversal in the smallest EuS nanocrystals highlights the complex magnetic phenomena that can emerge at the nanoscale. theanchorhouse.com

Remanent Magnetization Studies of this compound Nanomaterials

Remanent magnetization, the magnetization that remains in a material after the removal of an external magnetic field, has been a key focus in the study of EuS nanomaterials. aip.org The observation of a negative remanent magnetization (NRM) in homogeneous EuS nanoparticles has been a subject of significant research and debate. brandeis.edunih.govosti.gov

Experimental evidence and theoretical justifications have been presented to validate the existence of NRM in EuS nanoparticles. brandeis.edunih.gov This phenomenon is explained through a "wasp-waist" model, which considers the interplay of different magnetic contributions within the nanoparticle. brandeis.edu The study of major and minor hysteresis loops provides further insight into the nature of this inverted hysteresis and its thermodynamic permissibility. brandeis.edunih.gov These detailed investigations into the remanent magnetization of EuS nanomaterials are crucial for understanding their fundamental magnetic properties and for exploring their potential in various applications.

Interface Magnetism and Proximity Effects Involving this compound

This compound's distinct magnetic properties make it a key material for investigating interface phenomena, where its interaction with adjacent materials can induce novel magnetic and electronic states. These proximity effects are central to the development of advanced spintronic devices.

Coupling this compound with Topological Insulators for Interface Magnetism

The interface between the ferromagnetic insulator this compound (EuS) and topological insulators (TIs) presents a fertile ground for emergent quantum phenomena. mit.edu The coupling is achieved through a magnetic proximity effect, where the intrinsic magnetism of EuS influences the spin properties of the topological surface states. researchgate.net This interaction is a promising alternative to impurity doping for inducing magnetism in TIs, as it can preserve the TI's crystalline quality and bulk insulating characteristics. researchgate.net

A significant finding in EuS/TI heterostructures is the dramatic enhancement of magnetic ordering at the interface. mit.eduilo.org When a thin layer of EuS is grown on the topological insulator bismuth selenide (B1212193) (Bi₂Se₃), the resulting bilayer has been shown to exhibit ferromagnetism at temperatures far exceeding the bulk Curie temperature (Tc) of EuS, which is approximately 17 K. mit.eduornl.gov In some studies, this induced magnetism has been observed to persist up to room temperature. ornl.govspintronics-info.com This high-temperature ferromagnetic state is attributed to the unique spin-momentum locking of the surface state electrons in the topological insulator, which mediates a robust magnetic coupling. ilo.org

Experimental techniques such as polarized neutron reflectometry (PNR) have been used to probe the depth profile of this induced magnetism. ornl.gov Studies on Bi₂Se₃/EuS interfaces revealed that the ferromagnetism extends approximately 2 nanometers from the interface into the topological insulator. ornl.gov The resulting hybrid material retains the exotic electronic properties of the topological insulator while gaining the full magnetization capabilities of the EuS layer, but at a much higher temperature. mit.eduspintronics-info.com Furthermore, research has demonstrated that the interface magnetism in Bi₂Se₃/EuS heterostructures can be modulated by an external electric gate, opening possibilities for gate-controlled spintronic devices. scispace.com This emergent effect at the atomically clean interface between these two dissimilar materials is highly relevant for building novel spintronic devices with low energy consumption. mit.edu

Table 1: Properties of EuS/Bi₂Se₃ Heterostructures

Property	Observation	Significance	Reference
Interface Ferromagnetism	Magnetic ordering observed at the interface.	Demonstrates the magnetic proximity effect.	researchgate.net
Enhanced Curie Temperature (Tc)	Magnetism persists up to room temperature, far above the bulk EuS Tc of ~17 K.	Enables practical device operation at non-cryogenic temperatures.	mit.eduilo.orgornl.gov
Spatial Extent of Magnetism	Ferromagnetism extends ~2 nm into the Bi₂Se₃ layer from the interface.	Quantifies the range of the proximity effect.	ornl.gov
Gate Controllability	Interface magnetism can be modulated by an electric field.	Allows for active control in spintronic applications.	scispace.com

Spin-Dependent Thermoelectric Effects in this compound-Based Ferromagnet-Superconductor Junctions

Junctions combining ferromagnetic insulators like this compound with superconductors exhibit significant thermoelectric effects, which arise from the coupling of heat, charge, and spin transport. aps.orgnih.gov The generation of a voltage from a temperature difference is known as the Seebeck effect. britannica.comamrita.edumpg.de In EuS-based ferromagnet-superconductor tunnel junctions, this effect is profoundly influenced by spin.

When this spin-split superconductor is coupled with a spin-polarized tunnel conductance from the ferromagnet, a temperature gradient can drive a net charge current. aps.org This results in spin-dependent thermoelectric currents and a large Seebeck coefficient. aps.orgresearchgate.net The exchange splitting induced by the this compound layer enhances the thermoelectric effect, particularly in small applied magnetic fields. aps.org This intrinsic spin-splitting can eliminate the need for large external magnetic fields, which are often a hindrance for practical applications in thermometry or on-chip cooling. aps.orgresearchgate.net Theoretical work suggests that such systems can achieve exceptionally high thermoelectric figures of merit (ZT), indicating high efficiency for heat-to-energy conversion. ntnu.no

Magnetic Ordering Modulation via Doping and External Fields in this compound

The ferromagnetic ordering in this compound can be intentionally modified through chemical doping or the application of external stimuli like magnetic fields. These methods provide pathways to tune the material's magnetic and related physical properties for specific applications.

Influence of Alkali Metal Doping on this compound Ferromagnetic Ordering

Doping this compound with nonmagnetic ions is a direct method to alter its magnetic and structural properties. Research into doping EuS with alkali metals, such as sodium (Na), has revealed significant changes in its ferromagnetic order. acs.orgfigshare.com The synthesis of sodium-doped this compound (Eu₁₋ₓNaₓS) has been successfully demonstrated, where sodium atoms are incorporated into the EuS crystal lattice. acs.orgacs.orgresearchgate.net

One notable effect of alkali metal doping is the stabilization of the cubic rock salt (NaCl-type) structure of EuS at surprisingly low synthesis temperatures (around 350 °C). acs.orgfigshare.com However, the introduction of the nonmagnetic sodium dopant into the magnetic lattice of EuS leads to a dilution of the magnetic moments. acs.org Consequently, the ferromagnetic ordering is diminished as the concentration of the nonmagnetic dopant increases. acs.orgfigshare.comresearchgate.net This weakening of the magnetic exchange interactions results in a decrease in the ferromagnetic ordering temperature, or Curie temperature (Tc). acs.orgfigshare.comresearchgate.net

Table 2: Influence of Sodium Doping on this compound Properties

Material	Dopant Concentration (x)	Key Finding	Reference
Eu₁₋ₓNaₓS	0–0.5	Stabilizes the cubic rock salt structure at low temperatures.	acs.orgfigshare.com
Eu₁₋ₓNaₓS	0–0.5	The presence of the nonmagnetic Na dopant diminishes ferromagnetic ordering.	acs.orgresearchgate.net
Eu₁₋ₓNaₓS	0–0.5	Causes a decrease in the ferromagnetic ordering temperature (Tc).	acs.orgfigshare.com

External Magnetic Field Effects on Electronic and Thermal Properties of this compound

The electronic and thermal properties of this compound are strongly coupled to its magnetic state and can thus be manipulated by an external magnetic field. EuS is characterized as a soft Heisenberg ferromagnet, exhibiting a clear ferromagnetic transition with a Curie temperature around 19 K and a small coercive field. nih.govarxiv.orgcsic.es

Applying an external magnetic field to EuS near its Tc induces a magnetic phase transition from a disordered paramagnetic state to an ordered ferromagnetic state. mdpi.com This alignment of magnetic moments under a field is associated with a significant magnetocaloric effect (MCE). mdpi.com The MCE is a change in a material's temperature upon the application or removal of a magnetic field. Single-crystal EuS has been shown to exhibit a large and reversible magnetic entropy change of 37 J·kg⁻¹·K⁻¹ at 18.5 K for a magnetic field change of 5 T, making it a candidate material for magnetic refrigeration, particularly for hydrogen liquefaction. mdpi.com

The response of EuS to a magnetic field is also influenced by its microstructure, such as grain size, which can be controlled by sintering conditions. mdpi.com Higher sintering temperatures can lead to larger grain sizes and stronger magnetization at a given field and temperature. mdpi.com

Table 3: Magnetic Properties of Polycrystalline EuS Sintered at Different Temperatures

Sintering Temperature (°C)	Magnetization at 2 K (emu/mol)	Curie Temperature (Tc) (K)	Reference
1000	1.34 x 10⁵	18.2	mdpi.com
1200	1.38 x 10⁵	18.2	mdpi.com
1400	1.40 x 10⁵	18.2	mdpi.com
1600	1.32 x 10⁵	18.2	mdpi.com

Advanced Synthesis Methodologies and Fabrication Techniques for Europium Sulfide

Solution-Phase Synthetic Approaches for Europium Sulfide (B99878) Nanomaterials

Solution-phase synthesis offers a versatile platform for the fabrication of Europium Sulfide nanomaterials with controlled size, shape, and morphology. These wet-chemical processes are crucial for tuning the quantum confinement effects and other size-dependent properties of EuS.

Solvothermal and Hydrothermal Synthesis Routes for this compound

Solvothermal and hydrothermal methods have emerged as effective techniques for preparing this compound nanoparticles by utilizing solvents under moderate to high temperatures and pressures. These approaches allow for precise control over particle size and morphology.

A common solvothermal route involves the precipitation of EuS from a solution containing europium precursors and a sulfur source. For instance, EuS nanoprobes have been synthesized via solvothermal precipitation using europium(III) chloride hexahydrate and 1-decanethiol (B86614) in the presence of oleic acid, oleylamine (B85491), and octadecene at 290°C. nih.gov This method can produce nanoparticles with dimensions around 25 nm in diameter and 350-500 nm in length. nih.gov

Hydrothermal synthesis, which uses water as the solvent, provides a novel pathway for creating EuS nanostructures, sometimes in the form of nanogels. researchgate.net This method is advantageous for its ability to operate under relatively mild conditions and allows for the incorporation of dopants, such as yttrium, to modify the material's properties. researchgate.net Research has shown that doping with yttrium can reduce the energy band gap of EuS from 2.28 eV to 1.40 eV. researchgate.net Europium hydroxides, synthesized hydrothermally, often serve as important intermediates that can be converted to europium sulfides through a subsequent sulfuration step. nih.gov

A summary of representative solvothermal/hydrothermal synthesis parameters for EuS is presented below.

Precursors	Solvent/Reagents	Temperature	Product	Reference
Europium(III) chloride hexahydrate, 1-decanethiol	Oleic acid, Oleylamine, Octadecene	290°C	~25x400 nm nanorods	nih.gov
Europium source, Yttrium source, Sulfur source	Water	Not specified	Yttrium-doped EuS nanogels	researchgate.net

Thermolysis of Single-Source Precursors for this compound Nanoparticle Formation

The thermolysis of single-source precursors (SSPs) is a highly controlled method for producing high-quality, crystalline, and monodispersed EuS nanoparticles. This technique involves designing a molecule that contains both europium and sulfur, which decomposes upon heating to form the desired EuS nanostructure.

Various europium complexes have been developed as SSPs, including europium thiobenzoato, dithiocarbamato, and thiophosphato complexes. A notable example is the use of a europium diethyldithiocarbamate (B1195824) complexed with 1,10-phenanthroline (B135089), whose thermolysis provides significant control over the synthesis of EuS nanoparticles in the sub-2 nm size range. iaea.orgresearchgate.net Another approach utilizes the diethylammonium (B1227033) salt of the anionic europium dithiocarbamate (B8719985) complex, [Eu(S₂CNEt₂)₄]⁻, which upon thermolysis in the presence of surfactants like oleylamine and triphenylphosphine, yields EuS nanoparticles of varying sizes depending on the reaction conditions. acs.org

Microwave-assisted thermal reduction of the SSP, (PPh₄)[Eu(S₂CNEt₂)₄]·2H₂O, has been shown to produce EuS nanoparticles with an average size of 8 nm. researchgate.netacs.org The choice of precursor is critical; dithiocarbamate precursors are widely used and their decomposition in a reducing solvent like oleylamine favors the formation of the divalent Eu(II)S phase. nist.govnih.gov

Single-Source Precursor	Synthesis Method	Particle Size	Key Feature	Reference
Europium diethyldithiocarbamate with 1,10-phenanthroline	Thermolysis	< 2 nm	High control in sub-2 nm regime	iaea.org
(PPh₄)[Eu(S₂CNEt₂)₄]·2H₂O	Microwave-assisted thermolysis	~8 nm	Synthesis of luminescent nanoparticles	acs.org
Eu(S₂CNEt₂)₃ where ligand = bipyridine or phenanthroline	Thermolysis in oleylamine	Tunable	In situ reduction of Eu(III) to Eu(II)	nist.govnih.gov

Colloidal Chemistry Methods for Controlled this compound Nanoparticle Growth

Colloidal chemistry offers a versatile route for synthesizing EuS nanoparticles with well-defined properties by controlling their growth and preventing agglomeration through the use of stabilizing agents. These wet-chemical methods often employ single-source precursors but place a strong emphasis on the solution chemistry to direct the nanoparticle morphology. researchgate.net

A reported colloidal synthesis route uses rare-earth iodides and a sulfur source in oleylamine at temperatures between 150 and 255 °C to produce EuS nanocrystals. researchgate.netacs.org This method demonstrates how the choice of precursors and reaction conditions in a colloidal setup can yield tunable compositions of rare-earth sulfides. researchgate.netacs.org By varying the decomposition conditions of lanthanide complexes and using stabilizing ligands such as trioctylphosphine (B1581425) and oleylamine, researchers have synthesized EuS nanocrystals with cube, sphere, or polygon shapes. researchgate.net The ligands not only stabilize the particles colloidally but can also be incorporated onto the nanocrystal surface, influencing their properties. researchgate.net

Vapor-Phase Deposition Techniques for this compound Thin Films

Vapor-phase deposition techniques are essential for fabricating high-quality, uniform thin films of this compound, which are critical for integrated magneto-optical and spintronic devices.

E-Beam Evaporation of this compound Thin Films

Electron-beam (e-beam) evaporation is a physical vapor deposition method used to grow EuS thin films. In this process, high-purity (e.g., 99.99%) EuS powder is heated by a high-energy electron beam in an ultra-high-vacuum chamber, causing it to evaporate and deposit onto a substrate. mdpi.comsciforum.net

Researchers have deposited EuS thin films with thicknesses varying from 15 to 50 nm onto Si/SiO₂ substrates. mdpi.comsciforum.net The deposition is typically performed with the substrate at room temperature in a vacuum on the order of 10⁻⁹ mbar. sciforum.net This technique allows for precise control over the film thickness. sciforum.net The resulting films can be characterized for their structural, electrical, and magneto-optical properties. sciforum.netecio-conference.org For example, ellipsometry measurements have been used to determine the refractive index of e-beam evaporated EuS films. ecio-conference.org

Substrate	Thickness	Base Pressure	Deposition Temperature	Reference
Si/SiO₂	15, 25, 50 nm	2 × 10⁻⁹ mbar	Room Temperature	mdpi.comsciforum.net
Not specified	Thin film	~6 x 10⁻⁸ Torr	Room Temperature	ecio-conference.org

Chemical Vapor Deposition (CVD) for Controlled this compound Film Growth

Chemical Vapor Deposition (CVD) is a versatile technique that offers excellent control over the properties of EuS thin films, making it suitable for fabricating device structures. acs.orgtu-dresden.de This method involves the reaction of volatile precursor gases on a heated substrate surface to form a solid film.

A significant advancement in the CVD of EuS is the use of novel Eu(III) precursors that, when reacted with elemental sulfur, facilitate the growth of high-quality, stoichiometric, and highly oriented polycrystalline cubic EuS films under moderate conditions. acs.orgtu-dresden.de This approach advantageously avoids the use of toxic hydrogen sulfide (H₂S) gas, which is traditionally required for sulfide film deposition. acs.orgtu-dresden.de The as-deposited films exhibit a band gap of around 1.6 eV and show soft ferromagnetic character. acs.orgtu-dresden.de

Alternatively, other CVD and atomic layer deposition (ALD) methods utilize precursors like bis(tetramethyl monoalkyl cyclopentadienyl)europium, which react with a sulfiding agent such as hydrogen sulfide to form the EuS film. google.com Dithiocarbamate complexes of europium have also been employed as volatile precursors in CVD processes. researchgate.net

Spray Pyrolysis for this compound Film Deposition

Spray pyrolysis is a versatile and cost-effective technique for depositing thin films of this compound. garj.org The process involves spraying a precursor solution onto a heated substrate, where the droplets undergo thermal decomposition to form a solid film. ijettjournal.org Typically, an aqueous solution containing a europium salt, such as europium chloride (EuCl₃), and a sulfur source, like thiourea (B124793) or thioacetamide (B46855), is used. garj.orgresearchgate.net

The properties of the resulting EuS films are highly sensitive to deposition parameters, particularly the substrate temperature. Research indicates that the crystallinity and quality of the films improve with increasing temperature up to an optimal point. garj.org For instance, one study identified an optimum temperature of 623 K (350 °C) for depositing high-quality, well-crystallized EuS thin films. researchgate.net At this temperature, the films exhibited excellent crystallinity, as confirmed by sharp X-ray diffraction (XRD) peaks. researchgate.net The temperature also influences the film's morphology; SEM studies show that the substrate surface can be uniformly covered with small grains, with an average grain size reported to be around 171 nm for films deposited at optimal temperatures. garj.org

The following table summarizes the effect of substrate temperature on the properties of spray-deposited EuS films.

Deposition Temperature	Film Characteristics	Analytical Techniques	Reference
275 °C - 350 °C	Polycrystalline cubic structure; crystallinity increases with temperature.	XRD, SEM, EDAX, UV-Vis	garj.org
350 °C (623 K)	Optimal for high-quality, well-crystallized films.	XRD	researchgate.net
Optimized Conditions	Polycrystalline nature with a grain size of about 171 nm.	XRD, SEM	garj.org

Solid-State and Gas-Phase Reaction Pathways for this compound

CS₂ Sulfurization Reactions of Europium Oxide Precursors

A prominent gas-phase reaction pathway for synthesizing this compound involves the sulfurization of europium(III) oxide (Eu₂O₃) precursors using carbon disulfide (CS₂) gas. dntb.gov.uaresearchgate.net This method is effective for producing EuS powders. The reaction proceeds through intermediate phases; thermogravimetric analysis shows that Eu₂O₃ first converts to europium oxysulfide (Eu₂O₂S) and then to Eu₃S₄ at around 400-500 °C. lookchem.comnii.ac.jp Further heating at higher temperatures is required to obtain pure EuS.

The reaction kinetics and final product are dependent on the temperature, duration, and the physical characteristics of the europium oxide precursor. nii.ac.jp Using Eu₂O₃ with a larger specific surface area and smaller grain size allows for the formation of single-phase Eu₃S₄ at a lower temperature of 500 °C (773 K). researchgate.netnii.ac.jp To achieve the final single-phase EuS product, a higher temperature of around 800 °C (1073 K) for an extended period, such as 8 hours, is necessary. researchgate.netnii.ac.jp Higher sulfurization temperatures generally accelerate the formation of high-purity EuS. researchgate.net

The table below outlines the products of Eu₂O₃ sulfurization with CS₂ under different conditions.

Precursor	Temperature	Duration	Product	Reference
Spherical Eu₂O₃	500 °C (773 K)	> 0.5 hr	Single-phase Eu₃S₄	researchgate.netnii.ac.jp
Spherical Eu₂O₃	800 °C (1073 K)	8 hr	Single-phase EuS	researchgate.netnii.ac.jp
Eu₂O₃	~400 °C	-	Eu₃S₄ formation begins	lookchem.com

Sintering Processes for Bulk this compound Materials

To produce dense, bulk this compound materials suitable for various applications, powders synthesized via methods like CS₂ sulfurization are subjected to a sintering process. mdpi.com Sintering compacts the powdered material through heat and pressure, just below its melting point, to form a solid mass. xometry.com Spark Plasma Sintering (SPS) is an advanced and effective technique used for EuS, where external pressure and a pulsed electric current are applied simultaneously to promote rapid densification. dntb.gov.uamdpi.comxometry.com

The properties of the sintered bulk EuS are significantly influenced by the sintering conditions. Key parameters include temperature, pressure, and holding time. mdpi.com Studies using SPS have been conducted at temperatures ranging from 800–1600 °C and pressures around 50 MPa. dntb.gov.uamdpi.com An increase in sintering temperature generally leads to a larger grain size and an increase in the material's hardness. dntb.gov.uamdpi.com For example, the grain size of EuS was observed to increase with sintering temperatures in the 1000–1400 °C range. dntb.gov.ua This change in microstructure, in turn, affects the material's magnetic properties. mdpi.com Fully compact and robust EuS bulk samples can be successfully fabricated at high temperatures, such as 1600 °C. mdpi.com

The following table details the impact of sintering conditions on the properties of bulk EuS.

Sintering Technique	Temperature Range	Pressure	Effect on Properties	Reference
Spark Plasma Sintering (SPS)	1000–1400 °C	50 MPa	Grain size increases with temperature.	dntb.gov.ua
Spark Plasma Sintering (SPS)	800–1600 °C	50 MPa	Hardness increases with temperature and duration. Lattice parameters increase with temperature.	mdpi.com
Spark Plasma Sintering (SPS)	1600 °C	50 MPa	Complete, non-brittle compact EuS bulk material obtained.	mdpi.com

Precursor Chemistry and Optimization in this compound Synthesis

Evaluation of Physicochemical Properties of Europium Precursors

The success of advanced synthesis techniques like Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD) hinges on the selection of appropriate precursors with optimized physicochemical properties. acs.orgresearchgate.net Key properties for a precursor include adequate volatility, thermal stability to prevent premature decomposition, and sufficient reactivity with co-reactants. acs.org These characteristics are often evaluated using methods such as thermal analysis (e.g., thermogravimetry) and computational studies like density functional theory (DFT). acs.org

A variety of europium precursors have been investigated for EuS synthesis. For CVD, novel Eu(III) β-diketonate complexes have been employed, which demonstrate the required volatility and stability. acs.org For thermal decomposition methods, single-molecular precursors such as [Eu(phen)(ddtc)₃] (where phen is 1,10-phenanthroline and ddtc is diethyldithiocarbamate) have been used to produce monodisperse EuS nanocrystals at relatively low temperatures. capes.gov.brrsc.org The use of such tailored precursors can offer significant advantages, such as avoiding the need for toxic and hazardous co-reactants like hydrogen sulfide (H₂S). acs.org

The table below lists different types of europium precursors and their relevant properties for EuS synthesis.

Precursor Type	Synthesis Method	Key Physicochemical Properties	Reference
Eu(III) β-diketonate complexes	Chemical Vapor Deposition (CVD)	Adequate volatility, thermal stability, sufficient reactivity.	acs.org
[Eu(phen)(ddtc)₃]	Thermal Decomposition	Allows for synthesis at a relatively low temperature (200 °C).	rsc.orgresearcher.life
(PPh₄)[Eu(S₂CNEt₂)₄]·2H₂O	Thermal Reduction (Microwave)	Single source precursor for synthesizing nanoparticles.	researchgate.net

Impact of Precursor Selection on this compound Film Properties

The choice of precursor has a direct and significant impact on the structural, morphological, and functional properties of the final this compound films. acs.org The precursor chemistry dictates the reaction pathways and growth mechanisms, thereby influencing characteristics like crystallinity, orientation, stoichiometry, and magneto-optical behavior.

In spray pyrolysis, for example, simply varying the volume proportions of the europium chloride and thioacetamide precursors in the solution can alter the morphological and optical properties of the deposited EuS films. researchgate.net In more advanced techniques like CVD, the use of specifically designed Eu(III) precursors has enabled the growth of high-quality EuS films. acs.org These films are reported to be stoichiometric, highly oriented, and polycrystalline. acs.org Functionally, these tailored films exhibit a band gap of approximately 1.6 eV and a soft ferromagnetic character, which are crucial for their potential use in spintronic and magneto-optical devices. acs.org Therefore, the careful selection and optimization of precursors are critical steps in tuning the properties of EuS materials for specific technological applications. acs.org

The following table correlates precursor selection with the resulting film properties.

Precursor(s)	Synthesis Method	Resulting Film Properties	Reference
New Eu(III) complexes, elemental sulfur	Chemical Vapor Deposition (CVD)	Highly oriented, polycrystalline, stoichiometric EuS films; Band gap ~1.6 eV; Soft ferromagnetic character.	acs.org
Europium chloride, Thioacetamide	Spray Pyrolysis	Polycrystalline films; Morphological and optical properties depend on precursor volume proportions.	researchgate.net
Copper acetate, Thiourea (for CuS, analogous principle)	Spin Coating & Annealing	Phase, crystallinity, and optical band gap are dependent on precursor and processing.	tandfonline.com

Investigations of Electronic and Optical Phenomena in Europium Sulfide

Electronic Band Structure Characterization of Europium Sulfide (B99878)

The electronic band structure of a material dictates its electrical and optical properties. For europium sulfide, a ferromagnetic semiconductor, understanding its band structure is crucial for its application in spintronic devices. mdpi.comresearchgate.net

Determination of Optical and Electronic Band Gaps in this compound

This compound is a wide-band-gap semiconductor. researchgate.net The optical band gap is defined by the energy separation between the localized 4f⁷ states, which act as the valence band, and the 5dt₂g states that form the conduction band. researchgate.net Experimental measurements have determined the band gap energy of EuS to be approximately 1.65 eV. mdpi.comsciforum.netacs.org This value can be tuned through quantum confinement effects in thin films. mdpi.com Some studies have reported variations in the band gap, with values around 1.6 eV also being observed. acs.org Doping EuS with other elements, such as yttrium, has been shown to reduce the energy band gap.

It is important to note that the semiconducting gap in EuS is located between the occupied 4f states and the empty conduction band, which is primarily of Eu 5d character. The S 3p states constitute an occupied valence band situated below the occupied 4f states. arxiv.org

Analysis of Spin Polarization and Exchange Splitting in this compound Conduction Bands

A key characteristic of this compound is the spin polarization of its localized 4f⁷ states below its Curie temperature of 16.6 K. researchgate.net This ferromagnetic ordering leads to a phenomenon known as exchange splitting in the conduction band, which is formed by the 5dt₂g states. researchgate.net The exchange interaction causes the conduction band to split into two spin-polarized sub-bands, one for spin-up electrons and one for spin-down electrons. researchgate.netrsc.org

This exchange splitting, denoted as 2Eex, becomes apparent in the presence of a magnetic field. researchgate.net The exchange field (hex) within the EuS conduction band is significant, causing a shift in the spin-up and spin-down energy levels by approximately ±100 meV. researchgate.net This strong internal exchange field is a critical feature for spintronic applications, as it can induce a high degree of spin polarization in electrons tunneling through an EuS barrier, a phenomenon known as the spin filter effect. rsc.orgtesisenred.net Experiments have reported spin polarization of up to 85% for tunneling across EuS. rsc.org

Interface Band Bending Effects in this compound Heterostructures

When this compound is interfaced with other materials to form heterostructures, the alignment of their respective energy bands at the interface can lead to band bending. This phenomenon is crucial in determining the electronic properties of the heterostructure.

In heterostructures of the topological insulator Bismuth Selenide (B1212193) (Bi₂Se₃) and EuS, the interface properties play a significant role. A large mismatch in the surface and bulk Fermi levels can cause charge transfer and bending of the bulk bands near the surface. scispace.com For instance, in reference Bi₂Se₃ films, a downward band bending is observed. scispace.com However, in EuS-capped Bi₂Se₃ films, a significant reduction in the mean electric field at the interface is observed, suggesting a nearly flat-band condition which moves the interface Fermi level closer to the band edge. scispace.comresearchgate.net

Similarly, in InAs/EuS heterostructures, soft x-ray angle-resolved photoemission spectroscopy (SX-ARPES) has revealed a band bending of about 0.1 eV at the interface. researchgate.net The Fermi level at the InAs/EuS interface is located close to the InAs conduction band and within the band gap of the insulating EuS. acs.orgarxiv.org This alignment is critical as it preserves the semiconducting tunability of the InAs layer while preventing additional conduction channels through the EuS. acs.orgarxiv.org The interface may become charged, leading to the formation of quantum well states derived from the conduction band. acs.org

Electrical Transport Properties of this compound Materials

The electrical transport properties of this compound are highly dependent on factors such as temperature and, in the case of thin films, its thickness. mdpi.comsciforum.net At higher temperatures, EuS tends to exhibit metallic and conductive behavior, while at lower temperatures, it can become an insulator. mdpi.comsciforum.net

Temperature-Dependent Electrical Conductivity Investigations in this compound Thin Films

Studies on EuS thin films have shown a distinct temperature-dependent behavior in their current-voltage (I-V) characteristics. mdpi.comsciforum.net In a study of EuS thin films with thicknesses of 15, 25, and 50 nm, I-V measurements were conducted in a temperature range of 300–433 K. mdpi.comsciforum.net The results indicated an increase in current with rising temperature, particularly in the forward bias region. mdpi.comsciforum.net This behavior is characteristic of semiconductor materials where increased thermal energy excites more charge carriers into the conduction band, thus increasing conductivity. nih.gov

The following interactive table summarizes the temperature-dependent electrical behavior observed in EuS thin films.

Temperature (K)	Current (Forward Bias)	Conductivity
300	Low	Lower
350	Medium	Intermediate
400	High	Higher
433	Highest	Highest

Note: This table provides a qualitative summary based on the described trend. Actual values would depend on specific experimental conditions.

Influence of Film Thickness on Electrical Characteristics of this compound

The thickness of this compound thin films also has a notable impact on their electrical properties. mdpi.comsciforum.net Research on EuS films with varying thicknesses (15, 25, and 50 nm) deposited on Si/SiO₂ substrates revealed that as the film thickness increases, there is a decrease in current in the reverse bias region and an increase in the forward bias region. mdpi.comresearchgate.net This suggests the formation of Schottky junctions between the silver (Ag) contacts and the EuS film, with the quality of the Schottky behavior improving with increasing film thickness. mdpi.comsciforum.net

Capacitance-frequency measurements also showed a dependence on film thickness, with all thicknesses exhibiting similar frequency-dependent trends at various temperatures. mdpi.com

The table below illustrates the general influence of film thickness on the I-V characteristics of EuS thin films.

Film Thickness (nm)	Current (Reverse Bias)	Current (Forward Bias)	Schottky Behavior
15	Higher	Lower	Less pronounced
25	Intermediate	Intermediate	Moderately pronounced
50	Lower	Higher	More pronounced

Note: This table is a qualitative representation of the observed trends.

AC Electrical and Dielectric Properties Analysis of this compound

The alternating current (AC) electrical and dielectric characteristics of this compound (EuS) have been explored, particularly in thin film form. Studies on EuS thin films of varying thicknesses (15, 25, and 50 nm) deposited on Si/SiO2 substrates have been conducted to understand the influence of frequency, temperature, and film thickness on these properties. mdpi.comsciforum.netsciforum.net The analysis typically covers a frequency range from 4 Hz to 8 MHz. mdpi.comsciforum.netfu-berlin.de

Key parameters investigated include capacitance, conductance, and impedance. mdpi.comsciforum.net Current-voltage (I-V) measurements performed over a temperature range of 300–433 K show a temperature-dependent behavior, with an increase in current at higher temperatures in the forward bias region. mdpi.comsciforum.net An improvement in the Schottky behavior is also noted with increasing film thickness. mdpi.comsciforum.netsciforum.net

Capacitance-frequency (Cp-f) plots reveal that at lower frequencies, capacitance values are frequency-dependent. researchgate.net This is attributed to the ability of the measurement system to detect the movement of charge carriers within trap states. researchgate.net However, as the frequency increases beyond approximately 10^6 Hz, the capacitance tends to decrease with rising temperature. researchgate.net

The dielectric properties of materials are often described by their dielectric constant. While specific values for the frequency-dependent dielectric constant of EuS are detailed in specialized research, general material databases also provide a value for its permittivity. materialsproject.org The analysis of these AC properties is crucial for the potential application of EuS in electronic devices. sciforum.net

Insulator-to-Metal Transitions in this compound under High Pressure

This compound is known to undergo an insulator-to-metal transition when subjected to high pressure. mdpi.comsciforum.net At ambient pressure, EuS is a semiconductor with a notable bandgap. sciforum.net However, the application of pressure can induce a phase transition, leading to metallic behavior. mdpi.comsciforum.net

This transition is a characteristic feature of some rare-earth monochalcogenides. The pressure required to induce this transition can be influenced by the material's composition and structure. For instance, in SmS/EuS/SmS tri-layer thin films, two distinct resistance drops are observed under pressure. The first is associated with the switching of SmS, while the second, occurring at a higher pressure, is attributed to the EuS layer, which may be partially mixed with SmS. mdpi.com The degree of interdiffusion between the layers, influenced by factors like deposition temperature, can affect the pressure at which these transitions occur. mdpi.com

The insulator-to-metal transition is not always a sharp, well-defined event. In some EuS-modified SmS systems, a more continuous transition as a function of pressure has been observed, particularly with higher EuS concentrations. mdpi.com The study of these pressure-induced transitions is significant for the development of piezo-electronic devices, such as memory and sensor applications. mdpi.com It's important to note that while EuS undergoes this transition, other europium chalcogenides like EuO also exhibit valence and structural transitions under high pressure, though at different pressure points. researchgate.net

Luminescence and Advanced Spectroscopic Properties of this compound

Photoluminescence Emission Studies of this compound

Photoluminescence (PL) studies of this compound (EuS) reveal important insights into its electronic structure and optical properties. The emission from EuS is typically associated with a 4f-5d electronic transition. acs.org

In studies of EuS nanoparticles, the emission spectrum can be influenced by quantum confinement effects. For instance, EuS nanoparticles with an average size of 8 nm have shown an emission peak at approximately 350 nm when excited at 290 nm. acs.org This corresponds to an energy gap of 3.7 eV, which is a blue shift compared to larger EuS nanoparticles (around 10 nm) that exhibit an energy gap of 3.1 eV. acs.org The emission quantum yield of these smaller nanoparticles has been reported to be as high as 27 ± 5% at room temperature, significantly greater than that of EuS prepared by other methods. acs.org

The host material in which EuS is present can also affect its luminescent properties. For example, when europium is doped into a zinc sulfide (ZnS) host, the Eu²⁺ ions can substitute Zn²⁺ ions in the lattice, creating trap sites for electrons and holes. nnc.kz This can lead to strong emission peaks, with the intensity often increasing with the dopant concentration. nnc.kz Similarly, in calcium sulfide (CaS) hosts, Eu²⁺ doping results in a characteristic red photoluminescence. tsijournals.com The synthesis method can also play a crucial role in the intensity of the photoluminescence. tsijournals.com

Resonant Inelastic X-ray Scattering (RIXS) for Magnetic Exciton (B1674681) Identification in this compound

Resonant Inelastic X-ray Scattering (RIXS) has been a pivotal technique in elucidating the nature of electronic excitations in this compound. arxiv.orgesrf.fr Specifically, valence-to-core RIXS experiments performed at the L₃ edge of Europium have provided direct evidence for the existence of "magnetic excitons." arxiv.orgaps.org

The RIXS process involves exciting a core electron (Eu 2p₃/₂) to an unoccupied state and then detecting the energy of the subsequently emitted X-ray when a valence electron fills the core hole. arxiv.orgesrf.fr This process results in a final state with an electron transferred from the valence to the conduction band, analogous to what occurs in optical absorption. esrf.fr

The RIXS data for EuS reveal two distinct sets of excitations. arxiv.orgaps.orgarxiv.org

One set corresponds to delocalized excitations, where a hole is created in the S 3p bands and an electron is excited to the extended Eu 5d band states. These arise from dipole-allowed 5d → 2p emissions. arxiv.orgesrf.fr

The other set consists of localized excitations, identified as magnetic excitons. In this case, a hole is formed in the Eu 4f states, and an electron is promoted to a localized Eu 5d state, bound to the 4f hole by Coulomb attraction. arxiv.orgaps.orgarxiv.org These excitations result from dipole-forbidden (but quadrupole-allowed) 4f → 2p emissions. arxiv.orgesrf.fr

Despite being dipole-forbidden, the channel leading to localized excitons shows a comparable intensity to the dipole-allowed channel. arxiv.orgesrf.fr This is attributed to the large number of occupied 4f states (seven) compared to the relatively small number of occupied 5d states (approximately 0.6). arxiv.orgesrf.fr These findings from RIXS experiments have been instrumental in settling a long-standing debate about the interpretation of sharp features in the optical absorption spectra of EuS, confirming their origin as localized 4f-5d excitons. arxiv.orgesrf.fr

Capacitive Photocurrent Spectroscopy of this compound Films

Capacitive photocurrent spectroscopy has been employed to investigate the electronic properties of this compound (EuS) films, particularly in relation to their magnetic ordering. researchgate.netresearchgate.net This technique measures the photocurrent generated in a capacitor-like structure as a function of the excitation energy.

In EuS films, the optical band gap is defined by the energy separation between the localized 4f⁷ states and the 5d(t₂g) states that form the conduction band. researchgate.netresearchgate.net Below its Curie temperature of 16.6 K, the half-filled 4f⁷ states in EuS become ferromagnetically ordered. researchgate.net This ordering leads to an exchange interaction that splits the conduction band into two spin-polarized energy levels, separated by an exchange energy (2Eex). researchgate.netresearchgate.net

Capacitive photocurrent spectra of EuS films, measured at low temperatures (e.g., 8 K), demonstrate the effect of an applied magnetic field. researchgate.netmit.edu As an external magnetic field parallel to the film is increased, the exchange splitting becomes evident in the photocurrent spectrum. researchgate.netresearchgate.net This splitting is observed to increase with the magnetic field up to a certain point (e.g., around 30 mT), beyond which the EuS magnetization is complete, and the spectrum no longer changes with a further increase in the field. researchgate.netresearchgate.net

These studies have also been extended to investigate the interaction between EuS and other materials, such as single-walled carbon nanotubes (SWNTs). When an EuS film is coated on an SWNT, a built-in potential can exist at the interface due to differences in their work functions. mit.edu The application of a bias voltage across the structure can vary the electric field and band bending at this interface, influencing the photocurrent response. mit.edu

Charge Transfer Dynamics and Valence State Transitions in this compound

The electronic properties of this compound (EuS) are intrinsically linked to charge transfer dynamics and the valence state of the europium ions. EuS is a mixed-valence compound where europium can exist in both Eu²⁺ and Eu³⁺ states. acs.org

Studies on the misfit layer compound (EuS)₁.₁₇₃NbS₂ have shown a mixed valence state with a Eu²⁺/Eu³⁺ ratio of approximately 40:60. acs.org In this material, it is indicated that both valence states occupy the same crystallographic site, and a charge hopping mechanism between Eu²⁺ and Eu³⁺ occurs above room temperature. acs.org The rate of this intervalence electron transfer can be studied using techniques like time domain reflectometry, which measures dielectric relaxation. sci-hub.ru

Pressure is a key factor that can induce valence transitions in EuS. X-ray absorption spectroscopy studies have revealed that under high pressure, there is an onset of intermediate valencies of the europium ions starting at around 15 GPa. tandfonline.com However, within the investigated pressure range up to 36 GPa, only a small increase in the valency is observed. tandfonline.com This is in contrast to other compounds like SmTe, which show a full transition to trivalency under pressure. tandfonline.com The structural transition to a CsCl-type high-pressure phase does not appear to have a significant impact on the valence state in EuS. tandfonline.com

The choice of precursors during synthesis can also influence the valence state and, consequently, the properties of the resulting EuS material. For example, using EuBr₃ versus EuBr₂ as a precursor can lead to different growth results for EuS nanoflakes. researchgate.net Furthermore, in photocatalytic systems, charge transfer dynamics are crucial. For instance, in EuS/polypyrrole composites, the material shows activity for the hydrogen evolution reaction, with light irradiation significantly reducing the energy barriers for the reaction, highlighting the role of photogenerated carriers. acs.org

Experimental and Theoretical Analysis of Charge Transfer in this compound Systems

The phenomenon of charge transfer is a critical aspect of the electronic structure of this compound (EuS) and related compounds, influencing their unique physical properties. Investigations combining experimental techniques and theoretical calculations have provided significant insights into the nature and magnitude of this charge transfer.

A key method for analyzing charge transfer in EuS involves the use of X-ray diffraction (XRD) data, comparing experimental results with theoretical models. researchgate.networldscientific.comresearchgate.net Through this approach, the direction and amount of charge transfer can be determined by analyzing and comparing the structure factors of the constituent elements. researchgate.networldscientific.com Studies have consistently shown a transfer of electrons from europium (Eu) to sulfur (S). Specifically, a charge transfer parameter of 0.29 electrons from Eu to S has been calculated, which is taken as confirmation of intermediate valence fluctuation in the material. researchgate.networldscientific.comresearchgate.netresearchgate.net This finding highlights that the bonding in EuS is not purely ionic but has a significant covalent character.

This intermediate valence fluctuation is a characteristic feature of certain rare earth compounds, including those with europium. worldscientific.com It occurs when two electronic configurations, such as the 4fⁿ and 4fⁿ⁻¹ states of the rare earth ion, are nearly degenerate in energy. worldscientific.com The resulting fluctuation between these valence states is a central theme in understanding the properties of these materials. worldscientific.com

Theoretical studies have further correlated the extent of charge transfer with other physical parameters. In the series of europium chalcogenides (EuS, EuSe, EuTe), the amount of charge transfer decreases as the lattice constant and the energy gap increase. researchgate.networldscientific.comresearchgate.net This correlation underscores the relationship between charge transfer, valency, and the physical dimensions of the crystal lattice. worldscientific.comresearchgate.net

In more complex systems, such as europium-doped zinc sulfide (ZnS:Eu³⁺), theoretical calculations based on Density Functional Theory (DFT) indicate that the introduction of the europium impurity generates a polarization in the lattice. cdmf.org.br This polarization leads to local imbalanced charges and modifies the electronic structure, which can enhance the efficiency of energy transfer from the ZnS host to the Eu³⁺ ions. cdmf.org.br

Furthermore, the dynamics of electron transfer have been studied in mixed-valence this compound (Eu₃S₄) using time domain reflectometry (TDR). sci-hub.ru This technique measures dielectric relaxation, which can be directly related to the rates of intervalence electron transfer. sci-hub.ru The results from TDR have been compared with those from Mössbauer spectroscopy to provide a comprehensive understanding of the electron-hopping process between different valence states of europium. sci-hub.ru

Studies of Mixed-Valent this compound Systems

Mixed-valence compounds contain an element that exists in two or more oxidation states. In this compound systems, this typically involves the coexistence of Eu²⁺ and Eu³⁺ ions. This mixed valency is responsible for many interesting magnetic and electronic properties. Various experimental techniques, such as Mössbauer spectroscopy and X-ray Photoelectron Spectroscopy (XPS), are crucial for identifying and quantifying the different valence states. acs.orguchicago.edu

Several mixed-valent this compound compounds have been synthesized and characterized, revealing a range of structural and physical behaviors.

Eu₃S₄: This compound is a well-studied mixed-valent semiconducting ferromagnet. nih.gov Its formal charge distribution is Eu²⁺(Eu³⁺)₂S₄. nih.gov Nanocrystalline Eu₃S₄ has been synthesized, and its formation was noted as unexpected given the prevalence of EuS nanoparticle synthesis from similar precursors. nih.gov The stabilization of the mixed-valent Eu₃S₄ phase was achieved by using divalent europium halide precursors without an additional reducing agent. nih.gov Eu₃S₄ exhibits charge ordering that is commensurate with a structural transition around 188 K. nih.gov Studies using time domain reflectometry and Mössbauer spectroscopy have been employed to determine the rates of intervalence electron transfer in Eu₃S₄. sci-hub.ru

EuPd₃S₄: This is an inhomogeneous mixed-valence compound where Eu²⁺ and Eu³⁺ ions exist in a ratio of approximately 1:1 at ambient pressure. uchicago.eduosti.gov The temperature dependence of the isomer shifts measured by Mössbauer spectroscopy suggests that electron hopping occurs between the Eu²⁺ and Eu³⁺ ions. osti.gov High-pressure studies on EuPd₃S₄ have shown a dramatic enhancement of the antiferromagnetic ordering temperature (Tₙ) from 2.8 K at ambient pressure to 23.5 K at ~19 GPa. uchicago.edu Further pressure induces a structural transition and a valence transition to a fully Eu³⁺ state by ~28 GPa, which coincides with the disappearance of magnetic order. uchicago.edu

(EuS)₁.₁₇₃NbS₂: This misfit layer compound features a structure with alternating [EuS] and [NbS₂] slabs. acs.org Mössbauer and XPS spectroscopy have confirmed a mixed-valence state for europium with a Eu²⁺/Eu³⁺ ratio of approximately 40:60. acs.org Bond valence calculations indicate that both Eu²⁺ and Eu³⁺ ions occupy the same crystallographic site, and Mössbauer spectra suggest charge hopping between the two valence states above room temperature. acs.org This compound behaves as a metal and undergoes a ferromagnetic transition at 3.5 K. acs.org

Eu₂CuS₃: In this ternary sulfide, Eu²⁺ and Eu³⁺ ions occupy two distinct crystallographically independent sites in a 1:1 molar ratio. researchgate.net Mössbauer spectroscopy confirmed the valence states and was used to determine the Debye temperatures for Eu²⁺ (180 K) and Eu³⁺ (220 K). researchgate.net Magnetic susceptibility measurements show a divergence between zero-field cooled and field-cooled data below 3.4 K, indicating complex magnetic behavior. researchgate.net

Eu₃F₄S₂: This mixed-valent europium(II,III) fluoride (B91410) sulfide has a crystal structure best described as an intergrowth of CaF₂-type EuF₂ layers and PbFCl-type EuFS layers. iaea.org This results in two crystallographically different europium sites: Eu²⁺ coordinated by eight fluoride anions and Eu³⁺ coordinated by four fluoride and five sulfide anions. iaea.org ¹⁵¹Eu-Mössbauer spectroscopy confirms the presence of both Eu²⁺ and Eu³⁺ in a 1:2 ratio, respectively, and shows no change in this ratio between 4.2 K and 298 K. iaea.org

The table below summarizes the key characteristics of these mixed-valent this compound systems.

Compound	Eu²⁺:Eu³⁺ Ratio	Key Characteristics
Eu₃S₄	1:2	Semiconducting ferromagnet; exhibits charge ordering. nih.gov
EuPd₃S₄	1:1	Inhomogeneous mixed-valence; undergoes pressure-induced valence transition to Eu³⁺. uchicago.eduosti.gov
(EuS)₁.₁₇₃NbS₂	2:3	Misfit layer compound; metallic behavior with charge hopping between Eu ions. acs.org
Eu₂CuS₃	1:1	Eu²⁺ and Eu³⁺ on crystallographically distinct sites. researchgate.net
Eu₃F₄S₂	1:2	Intergrowth crystal structure with distinct Eu²⁺ and Eu³⁺ coordination environments. iaea.org

Computational and Theoretical Modeling of Europium Sulfide

Electronic Structure Calculations for Europium Sulfide (B99878)

Density Functional Theory (DFT) has emerged as a cornerstone for investigating the electronic properties of EuS. cdmf.org.br Standard DFT approaches, however, can struggle to accurately describe the strongly correlated 4f electrons of the europium ions. aps.org To overcome this, hybrid functionals like PBE0 and HSE have been employed, showing significant improvement in predicting structural, electronic, and magnetic properties. aps.org These methods more accurately reproduce the lattice constant, bulk modulus, and the semiconducting nature of all europium chalcogenides. aps.org

Further refinements, such as the GGA+U method, which adds an on-site Coulomb interaction term (U) for the 4f and sometimes 5d electrons, have been used to better match experimental band gaps. researchgate.net For instance, calculations have shown that incorporating a U term for both 4f and 5d states yields a more accurate description of the electronic band structure and the positions of the 4f bands in europium chalcogenides. researchgate.net DFT has also been instrumental in studying the effects of doping, for example, with alkali metals, which can alter the ferromagnetic ordering and ordering temperature. acs.org Furthermore, DFT studies have been applied to understand the properties of EuS thin films and heterostructures, which are critical for device applications. acs.orgresearchgate.net

The electronic band structure of EuS is characterized by a semiconducting gap between the occupied, localized Eu 4f states and the empty conduction band, which is primarily of Eu 5d character. esrf.frarxiv.org The sulfur 3p states form an occupied valence band located below the 4f states. esrf.frarxiv.org Below its Curie temperature (around 16.6 K), EuS becomes a ferromagnetic semiconductor. researchgate.net This magnetic ordering leads to a significant exchange splitting of the conduction band, a key feature of its electronic structure. researchgate.netresearchgate.net

The energy diagram of EuS illustrates that the optical band gap is determined by the energy separation between the 4f states and the 5d states. researchgate.netresearchgate.net The spin polarization of the localized 4f states induces an exchange splitting in the 5d conduction band. researchgate.net Theoretical models, often informed by DFT calculations, are crucial for interpreting experimental results from techniques like resonant inelastic X-ray scattering (RIXS), which can probe these electronic transitions and excitonic effects. esrf.frarxiv.org

Magnetic Phenomena Simulations in Europium Sulfide

Theoretical investigations into the spin-wave thermal conductivity of EuS have been performed, considering boundary scattering and interactions between nearest and next-nearest neighbors. aps.org These calculations help to understand how magnons (quantized spin waves) contribute to heat transport in the material. aps.org Recent studies on the related compound, europium monoxide (EuO), have revealed a strong and anisotropic spin-phonon coupling through a combination of experimental techniques and DFT. esrf.fr This discovery suggests that the interaction between spin dynamics and lattice vibrations is a critical aspect of these materials' physics and could be similarly significant in EuS. esrf.fr Such spin-phonon interactions can influence the lifetimes and scattering of spin waves.

The magnetic properties of EuS are governed by exchange interactions. The classical Heisenberg model, often employed in Monte Carlo simulations, is used to study the distance dependence of the nearest-neighbor and next-nearest-neighbor exchange interactions. aps.org These studies have shown that the exchange constants are strongly dependent on the interatomic distances, which explains the significant increase in the Curie temperature under pressure. aps.org

A long-standing topic of interest in EuS has been the nature of its optical absorption edge, which features sharp peaks. esrf.fr Recent work combining RIXS with first-principles calculations has provided definitive evidence for the existence of "magnetic excitons". esrf.frarxiv.orgnih.gov These are localized electron-hole pairs where a hole resides in the Eu 4f states and the electron is in a localized Eu 5d orbital, bound by the strong Coulomb interaction. arxiv.orgnih.gov These excitonic states are essentially crystal-field-split 4f⁶5d¹ manifolds on a single Eu²⁺ ion. arxiv.org Computational modeling is essential to differentiate these localized magnetic excitons from delocalized excitations involving a hole in the S 3p valence band and an electron in the extended Eu 5d conduction band. esrf.frarxiv.org

Material Design and Property Prediction for this compound Systems

Computational modeling plays a predictive role in designing new materials and heterostructures based on EuS for specific applications. For instance, DFT calculations can be used to evaluate the suitability of new precursors for chemical vapor deposition (CVD) of EuS thin films by assessing their volatility, thermal stability, and reactivity. acs.orgtu-dresden.de

Theoretical studies also guide the development of spintronic devices. For example, simulations have explored the magnetic proximity effect in heterostructures combining EuS with topological insulators like Bi₂Se₃. researchgate.net These calculations help to understand how the exchange interaction at the interface can be enhanced, potentially leading to higher operating temperatures for spintronic devices. researchgate.net Furthermore, theoretical models predict how magnetic proximity to a ferromagnetic substrate like EuS can induce a large valley exciton (B1674681) splitting in 2D materials such as MoS₂ and WS₂, a crucial step towards valleytronics applications. aps.org By predicting the effects of strain, doping, and heterostructuring on the electronic and magnetic properties, computational modeling accelerates the discovery and optimization of EuS-based systems for advanced technologies. acs.orgaps.org

Prediction of Structural and Electronic Modifications in Doped this compound

Computational modeling, particularly using Density Functional Theory (DFT), serves as a powerful tool for predicting the structural and electronic changes that occur when this compound (EuS) is doped with other elements. These theoretical approaches allow researchers to simulate the effects of introducing dopant atoms into the EuS crystal lattice, providing insights into how these modifications can tune the material's properties for specific applications.

The process of modeling doped EuS typically involves creating a supercell of the EuS crystal structure. In this model, one or more europium or sulfur atoms are substituted with dopant atoms. The system's geometry is then optimized to find the most stable atomic arrangement. From this optimized structure, various properties can be calculated. For instance, a study on ytterbium (Yb)-doped EuS showed that the introduction of Yb caused a decrease in the lattice parameters of the material. researchgate.net

Theoretical models are especially crucial for understanding the electronic alterations in doped semiconductors. cdmf.org.br By calculating the electronic band structure and the density of states (DOS), scientists can predict how doping will affect the material's conductivity and optical properties. For example, in analogous studies on europium-doped zinc sulfide (ZnS), DFT calculations were performed on supercells where a zinc atom was replaced by a europium atom. cdmf.org.br These simulations predicted a decrease in the band gap energy of the doped material compared to pure ZnS. cdmf.org.brnih.gov This reduction in the band gap is often attributed to the creation of new energy levels within the forbidden gap, which can be visualized through the calculated DOS profiles. cdmf.org.brnih.gov These new states can alter the electronic transitions and, consequently, the material's photoluminescence characteristics. nih.gov

The insights from such computational studies are vital for systematically designing new materials. By predicting how different dopants will affect the structural and electronic properties of EuS, researchers can strategically select dopants to achieve desired functionalities, such as modifying its magnetic ordering temperature or its magneto-optical response.

Theoretical Evaluation of this compound Precursor Reactivity and Stability

The synthesis of high-quality this compound thin films and nanoparticles often relies on chemical deposition methods, which utilize molecular precursors. The success of these methods is highly dependent on the physicochemical properties of the chosen precursors. Theoretical and computational modeling, especially using Density Functional Theory (DFT), plays a critical role in evaluating the suitability of these precursor molecules before their experimental application. acs.orgfigshare.comtu-dresden.de

A key aspect of this theoretical evaluation is the assessment of the precursor's thermal stability and volatility. For techniques like Chemical Vapor Deposition (CVD), an ideal precursor must be volatile enough to be transported into the reaction chamber in the gas phase but also stable enough to not decompose prematurely. acs.orgtu-dresden.de Computational chemistry can predict these properties by analyzing the precursor's molecular structure and bond energies.

Furthermore, DFT studies are instrumental in evaluating the reactivity of precursors. acs.org In the context of synthesizing EuS, this involves modeling the reaction between the europium precursor and a sulfur source, such as elemental sulfur. acs.orgtu-dresden.de These calculations can elucidate the reaction pathways and determine the energetic feasibility of the desired reaction. By understanding the reactivity, scientists can optimize process conditions and even select precursors that allow for the use of less hazardous co-reactants. For example, theoretical evaluations have helped in identifying new Eu(III) precursors that are sufficiently reactive towards elemental sulfur, thereby avoiding the need for toxic hydrogen sulfide gas, which is a significant advantage for simplifying the deposition process. acs.orgfigshare.comtu-dresden.de

In one study, the physicochemical properties of new Eu(III) precursors were evaluated using a combination of thermal analysis and DFT studies. acs.orgtu-dresden.detu-dresden.de The theoretical calculations provided insights into the volatility, thermal stability, and reactivity of the precursors, which were then used to successfully grow high-quality, stoichiometric EuS thin films via CVD. acs.orgfigshare.comtu-dresden.de This synergy between theoretical prediction and experimental synthesis demonstrates the power of computational modeling in accelerating the development of advanced materials.

Structural Characterization and Microstructural Analysis of Europium Sulfide

Microstructural Evolution of Europium Sulfide (B99878) during Synthesis

Influence of Synthesis Parameters on Europium Sulfide Nanoparticle Morphology and Crystallinity

The morphology and crystallinity of this compound (EuS) nanoparticles are significantly influenced by the synthesis parameters, including the choice of precursors, solvents, temperature, and the use of surfactants or capping agents. Various synthesis methodologies have been developed to control these characteristics, which in turn affect the material's properties.

One common approach is the thermolysis of a single-source precursor. For instance, the use of europium diethyldithiocarbamate (B1195824) complexed with 1,10-phenanthroline (B135089) allows for substantial control in synthesizing EuS nanoparticles in the sub-2nm size range researchgate.net. The thermolysis of single molecular precursors, with the addition of surfactants like triphenylphosphine and oleylamine (B85491) or trioctylphosphine (B1581425) and oleylamine, has been employed to produce monodispersed EuS nanocrystals with tunable morphologies such as nanocubes and nanorods researchgate.net. Solvothermal decomposition of a single-source precursor in acetonitrile has also been utilized to fabricate hollow EuS microspheres researchgate.net.

The choice of solvent and precursor plays a critical role in determining the final product. For example, in the synthesis of europium-doped cadmium sulfide nanostructures, a chemical co-precipitation method using different mixed solvent systems—ethylene glycol and deionized water versus isopropyl alcohol and deionized water—resulted in different crystal structures (hexagonal wurtzite and cubic zinc blende, respectively) and morphologies (flower-shaped crystals versus paddy-like structures).

Another method involves solvothermal precipitation. Europium (III) chloride hexahydrate and 1-decanethiol (B86614) in the presence of oleic acid, oleylamine, and octadecene at high temperatures (e.g., 290°C) can produce rod-shaped EuS nanocrystals fu-berlin.de. The hydrothermal method has also been shown to be effective in controlling the morphology of related europium compounds, where parameters such as the initial pH of the starting solution and the reaction temperature are systematically varied to produce different shapes like plates, rods, and tubes mdpi.comacs.org. The co-precipitation method, noted for its simplicity, can yield fine crystalline or amorphous particles, which typically require subsequent heat treatment to achieve a single, stable phase mdpi.com.

The table below summarizes the influence of various synthesis parameters on the morphology and crystallinity of this compound and related nanoparticles based on research findings.

Synthesis Method	Key Parameters	Resulting Morphology	Effect on Crystallinity
Thermolysis of Single-Source Precursor	Precursor type (e.g., europium diethyldithiocarbamate), Surfactants (e.g., oleylamine, triphenylphosphine)	Sub-2nm particles, nanocubes, nanorods, hollow microspheres researchgate.net	Control over particle size and crystallinity researchgate.net
Solvothermal Precipitation	Precursors (Europium (III) chloride hexahydrate, 1-decanethiol), Capping agents (oleic acid, oleylamine), Temperature (290°C)	Rod-shaped nanocrystals (approx. 25 nm diameter) fu-berlin.de	Produces face-centered cubic crystal structure fu-berlin.de
Chemical Co-precipitation	Solvent system (e.g., ethylene glycol/water vs. isopropyl alcohol/water), Precipitating agent	Flower-shaped crystals, paddy-like structures	Can yield different crystal structures (hexagonal vs. cubic)
Hydrothermal Synthesis	Initial pH of solution, Reaction temperature	Plates, rods, tubes, prisms, nanoparticles mdpi.comacs.org	Influences the crystalline phase mdpi.com

Grain Boundary Effects in Polycrystalline this compound Films

Grain boundaries are regions of atomic mismatch that can act as scattering centers for charge carriers, thereby affecting the electrical properties of the material. In polycrystalline semiconductors, grain boundaries often introduce potential barriers that can impede carrier transport, leading to higher resistivity compared to single-crystal counterparts nii.ac.jp. The electrical properties of EuS thin films, which can behave as a ferromagnetic semiconductor, are known to be dependent on their crystal structure and synthesis conditions mdpi.comresearchgate.net. It is plausible that the grain boundaries in polycrystalline EuS films contribute to their electrical characteristics, with variations in grain size and boundary structure influencing conductivity.

The deposition method and parameters play a crucial role in determining the microstructure of the film, including grain size and orientation. For instance, EuS thin films have been synthesized by methods such as e-beam evaporation and spray pyrolysis mdpi.comresearchgate.netresearchgate.net. Films produced by spray pyrolysis at an optimized temperature of 623 K have shown excellent crystallinity with sharp X-ray diffraction peaks, indicating well-formed grains researchgate.net. Similarly, e-beam evaporated films can produce uniform and smooth surfaces, indicative of a homogenous polycrystalline structure mdpi.comresearchgate.net.

In other polycrystalline thin films, it has been shown that the shape and orientation of grains can dramatically affect the film's stability and properties uq.edu.au. Grain boundaries can also be sites for the accumulation of impurities or the formation of secondary phases, which can further alter the material's behavior. For example, in polycrystalline photoconductors like PbS, potential barriers at grain boundaries have a significant effect on photocurrent fluctuations aps.org. Given that EuS has magneto-optical properties, it is conceivable that grain boundaries could influence these by affecting spin-dependent scattering or by creating localized states that alter optical transitions.

The table below outlines the potential effects of grain boundaries on the properties of polycrystalline this compound films, based on established principles from materials science.

Property	Potential Effect of Grain Boundaries	Controlling Factors
Electrical Conductivity	Increased resistivity due to scattering of charge carriers and potential barriers at grain boundaries.	Grain size, grain orientation, purity of the film, deposition temperature.
Magnetic Properties	May influence magnetic domain wall pinning and overall magnetic response. Could affect the Curie temperature.	Crystallite size and orientation, presence of defects at boundaries.
Optical Properties	Can act as scattering centers for light. May introduce energy levels within the band gap, affecting absorption and luminescence.	Grain size relative to the wavelength of light, surface roughness related to grain structure.
Mechanical Properties	Grain boundaries can impede dislocation motion, potentially increasing hardness and strength. However, they can also be sites for crack initiation.	Grain size (Hall-Petch effect), nature of bonding at the grain boundary.

Emerging Applications and Future Research Directions for Europium Sulfide

Europium Sulfide (B99878) in Spintronic Device Architectures

Spintronics, a field that exploits the intrinsic spin of electrons in addition to their charge, promises to deliver devices with higher data processing speeds and enhanced magnetic storage capabilities. mdpi.comsciforum.net Europium sulfide, a ferromagnetic semiconductor, is a key material in the development of innovative spintronic devices. mdpi.comsciforum.net

Integration into Spin Filtering Devices

This compound has been extensively investigated for its application as a spin filter. researchgate.netresearchgate.netuclouvain.be A spin filter is a device that allows the passage of electrons with a specific spin orientation while blocking those with the opposite spin. This capability is crucial for generating highly spin-polarized currents, a fundamental requirement for many spintronic devices. researchgate.netgoogle.com

The spin-filtering effect in EuS arises from the exchange splitting of its conduction band below its Curie temperature (Tc) of approximately 16.6 K. wikipedia.orgresearchgate.net This splitting creates two energy barriers for tunneling electrons, one for spin-up and one for spin-down electrons. uclouvain.be By applying a magnetic field, the magnetization of the EuS layer can be controlled, thereby tuning the height of these spin-dependent tunnel barriers. researchgate.net This allows for the selective tunneling of electrons with a specific spin, resulting in a highly spin-polarized current. google.com

Researchers have successfully fabricated spin-filter tunnel junctions using thin films of EuS. researchgate.net These devices typically consist of a ferromagnetic EuS barrier sandwiched between two non-magnetic electrodes. google.com The efficiency of these spin filters is determined by the degree of spin polarization of the tunneling current.

A key development in this area is the integration of EuS with silicon, the cornerstone of modern electronics. researchgate.net The ability to grow thin, high-quality EuS films on silicon substrates opens the door for the development of silicon-based spintronic devices. researchgate.net

Architectures for Enhanced Magnetic Storage Capacities Utilizing this compound

The high magnetic moment of the europium atom (7 µB) and the ferromagnetic nature of EuS make it a promising candidate for high-density magnetic storage. mdpi.comsciforum.net The quest for smaller and more efficient data storage has led to research into materials with strong perpendicular magnetic anisotropy (PMA), which allows for greater thermal stability in smaller storage cells. arxiv.org

One innovative approach involves creating heterostructures by combining EuS with other materials, such as topological insulators. mit.eduanl.gov For instance, researchers have successfully grown bilayer films of this compound and the topological insulator bismuth selenide (B1212193) (Bi2Se3). mit.eduanl.gov In a surprising discovery, this combination was found to exhibit magnetic properties at room temperature, a significant increase from the very low Curie temperature of bulk EuS. mit.eduanl.gov This "proximity-induced magnetism" could be a game-changer for creating practical spintronic devices for magnetic storage. mit.eduanl.gov

The table below summarizes some key properties of EuS relevant to spintronic applications.

Property	Value	Significance in Spintronics
Curie Temperature (Tc)	~16.6 K (bulk) wikipedia.org	The temperature below which EuS exhibits ferromagnetism, crucial for spin-filtering applications. researchgate.net
Magnetic Moment	7 µB per Eu atom mdpi.comsciforum.net	A high magnetic moment is desirable for high-density magnetic storage.
Bandgap Energy	1.65 eV mdpi.comsciforum.net	This semiconducting property allows for the modulation of its electronic behavior.
Crystal Structure	Face-centered cubic (rock salt) wikipedia.org	The crystal structure influences its magnetic and electronic properties.

Advanced Optomagnetic and Luminescent Systems Based on this compound

This compound's unique combination of magnetic and optical properties makes it a promising material for advanced optomagnetic and luminescent systems. azom.comwikipedia.orgresearchgate.net These materials can manipulate or be manipulated by both light and magnetic fields, opening up possibilities for new types of sensors, optical isolators, and data storage technologies. wikipedia.orgresearchgate.net

EuS nanocrystals, in particular, have garnered significant attention due to their tunable properties based on size and their large magneto-optical effects. researchgate.net The Faraday effect, which is the rotation of the plane of polarization of light in the presence of a magnetic field, is particularly pronounced in EuS. researchgate.net This property is being explored for applications in optical isolators, which are devices that allow light to pass in only one direction. researchgate.net

Furthermore, EuS exhibits luminescence, meaning it can emit light under certain conditions. azom.comresearchgate.net This luminescent property, combined with its magnetic nature, makes it a candidate for bifunctional materials that can be used in applications like bioimaging and security inks. researchgate.net Research has also shown that the magneto-optical properties of EuS nanocrystals can be enhanced by creating nanocomposites, for example, by attaching gold nanoparticles that exhibit surface plasmon resonance. researchgate.net

Nanomedical Applications of this compound Nanoprobes (Focus on fundamental mechanisms)

The intrinsic properties of this compound at the nanoscale have paved the way for its use in the field of nanomedicine, particularly as nanoprobes for imaging and tracking. nih.govunl.edu

This compound Nanoprobes for Cellular Uptake Mechanism Studies

This compound nanoprobes have been developed to study the fundamental mechanisms of how nanoparticles are taken up by cells. nih.govunl.edu Understanding these cellular uptake pathways is critical for the design of effective drug delivery systems.

In one significant study, EuS nanoprobes were used to model the delivery of antiretroviral drugs for HIV-1. nih.govunl.edu The researchers found that EuS nanoprobes entered CD4+ T cells, a primary target of HIV-1, through a dynamin-dependent endocytic pathway. nih.govunl.edu This finding was crucial as it mirrored the uptake mechanism of the nanoformulated antiretroviral drug being studied. nih.gov This parallel in uptake and biodistribution supports the use of EuS nanoprobes as a reliable model for predicting the behavior of therapeutic nanoparticles. nih.govunl.edu

The table below outlines the findings from a study on the cellular uptake of EuS nanoprobes.

Cell Type	Uptake Mechanism	Significance
CEM-ss T cells	Dynamin-mediated endocytosis nih.gov	Demonstrates a specific pathway for nanoparticle entry into a key immune cell type.
Human monocyte-derived macrophages (MDM)	Dynamin-dependent pathways unl.edu	Confirms the uptake mechanism in another important cell type for HIV reservoirs.

Biotracking via Radiologically Doped this compound Nanomaterials

To enhance their tracking capabilities within a biological system, this compound nanoparticles can be doped with radioisotopes. nih.govunl.edu This allows for sensitive and non-invasive imaging techniques like single-photon emission computed tomography (SPECT) to be used for biotracking. nih.govunl.edu

In studies tracking the biodistribution of nanoformulated drugs, EuS was doped with lutetium-177 (B1209992) (177Lu). nih.govunl.edu The resulting 177Lu-EuS nanoprobes could be tracked in real-time within animal models. nih.govunl.edu These studies showed that the distribution of the EuS nanoprobes, as determined by SPECT-CT and magnetic resonance imaging (MRI), correlated well with the distribution of the co-administered antiretroviral drug. nih.govunl.edu This demonstrates the potential of radiologically doped EuS as a powerful tool for preclinical studies of drug delivery and disposition. nih.gov

The intrinsic fluorescence and magnetic properties of EuS, combined with the radioactivity of the dopant, provide a multimodal imaging platform. nih.gov This allows researchers to gather comprehensive data on the fate of the nanoparticles in the body.

Prospects for Tunable Magnetization and Optical Control in this compound

The ability to precisely control the magnetic state of this compound, particularly through optical means, is a key area of research driving its potential use in next-generation spintronic and magneto-optical devices. arxiv.orgacs.org

Tunable Magnetization: The magnetic properties of EuS are not fixed and can be manipulated through several strategies. A significant breakthrough has been the demonstration of induced spin-polarization in EuS at room temperature by placing it in proximity to a ferromagnetic material like cobalt. esrf.fr This proximity effect suggests that the limitation of its low native Curie temperature (around 16.5–19 K) can be overcome in engineered heterostructures. mdpi.comcsic.es

Furthermore, creating layered structures of EuS with other advanced materials offers a pathway to tune its magnetic behavior. When interfaced with topological insulators such as bismuth selenide (Bi2Se3), the magnetism at the interface can be selectively probed and controlled. mit.edu The exchange splitting of the conduction band in EuS, a key feature of its electronic structure, can also be tuned by an external magnetic field, offering another handle for controlling its properties. researchgate.netresearchgate.net Research into multilayered configurations and inducing lattice contraction has also shown promise in significantly raising the Curie temperature. arxiv.orgmdpi.com

Optical Control: Directly controlling magnetism with light on ultrafast timescales is a major goal for future data processing technologies. researchgate.net this compound has emerged as a model material for these investigations. arxiv.org Studies have shown that laser pulses resonant with the material's band gap can induce a ferromagnetic state on a picosecond timescale. researchgate.net This photo-induced magnetization is a critical step towards opto-spintronics. researchgate.net

A powerful technique known as magnetic second harmonic generation allows researchers to use intense laser pulses to map the magnetic direction and strength at buried interfaces within EuS heterostructures. mit.edu This method relies on the fusion of two photons from a laser into a single photon with double the energy, a process that is sensitive to the magnetic state of the material. mit.edu In hybrid structures, such as those combining EuS with 2D materials like molybdenum diselenide (MoSe2), optical excitation can directly influence the magnetic response of the system. dwih-newyork.org The generation of photo-induced magnetic polarons—quasiparticles where a photoexcited electron aligns the spins of surrounding magnetic ions—has also been demonstrated, providing another avenue for optical control over the magnetic state. researchgate.net

The strong interaction between light and magnetic fields in EuS opens up possibilities for modulating optical signals through magnetic controls, making it a candidate for applications in magneto-optical devices. refractiveindex.info

Interactive Data Table: Properties and Control Methods for this compound

Property	Value/Method	Significance	Reference(s)
Curie Temperature (Tc)	~16.5 K	Intrinsic ferromagnetic transition temperature.	mdpi.com
Bandgap Energy	~1.65 eV	Determines optical absorption properties.	acs.orgmdpi.com
Magnetic Moment	7 µB per Eu atom	High magnetic moment due to half-filled 4f orbitals.	mdpi.com
Magnetization Tuning	Proximity to Ferromagnets (e.g., Co)	Induces spin-polarization at room temperature.	esrf.fr
Magnetization Tuning	Interfacing with Topological Insulators	Allows for control of interface magnetism.	mit.edu
Optical Control	Ultrafast Laser Pulses	Induces magnetization on a picosecond timescale.	arxiv.orgresearchgate.net
Optical Probing	Magnetic Second Harmonic Generation	Maps magnetism at buried interfaces.	mit.edu

Unresolved Challenges and Future Research Avenues in this compound Research

Despite significant progress, several challenges remain in harnessing the full potential of this compound. Addressing these issues forms the basis of future research directions.

Unresolved Challenges:

Low Curie Temperature: The most significant hurdle for many applications is the inherently low Curie temperature of EuS. mdpi.comesrf.fr While techniques like inducing strain or using proximity effects have shown success in raising the Tc, achieving robust, intrinsic room-temperature ferromagnetism remains a central, unresolved goal. arxiv.orgmdpi.com

Synthesis and Quality Control: The properties of EuS thin films are highly dependent on their structural quality. mdpi.com Achieving large-area, defect-free, stoichiometric epitaxial films is challenging. researchgate.net Future progress relies on refining synthesis techniques like chemical vapor deposition (CVD) and molecular beam epitaxy to gain precise control over film quality. acs.orgtu-dresden.de Additionally, developing synthesis routes that avoid toxic precursors like hydrogen sulfide is an important practical consideration. acs.orgtu-dresden.de

Incomplete Understanding of Interactions: The fundamental mechanisms governing the interaction between light and magnetism in EuS, particularly at interfaces with other materials, are not yet fully understood. mit.edu A deeper theoretical and experimental understanding is needed to predict and engineer these interactions effectively.

Limited Electrical Characterization: While the magnetic and optical properties of EuS have been studied extensively, its electrical properties have received less attention. mdpi.comresearchgate.net A comprehensive understanding of its charge transport characteristics is crucial for its integration into electronic and spintronic devices. mdpi.comresearchgate.net

Future Research Avenues:

Advanced Spintronic and Magneto-Optical Devices: A primary focus of future research is the development of EuS-based spintronic devices. mdpi.com This includes its use as a spin-filter in magnetic tunnel junctions, where it can selectively allow electrons of a certain spin to pass, and in advanced magneto-optical components. researchgate.netazom.com

Quantum Computing: The unique properties of EuS have recently drawn interest from the quantum computing community. There is potential for its use in hybrid structures designed to host and control Majorana fermions, which are promising candidates for building fault-tolerant topological qubits.

Novel Heterostructures: Research will continue to focus on designing and fabricating novel heterostructures that pair EuS with other quantum materials, such as topological insulators and 2D crystals. mit.edudwih-newyork.org These structures could host new physical phenomena, such as the theoretically predicted "chiral edge state," a one-dimensional current flowing at the interface. mit.edu

Ultrafast Opto-Spintronics: Leveraging the demonstrated ability to control the magnetism of EuS with light on picosecond timescales is a key direction for developing future ultrafast opto-spintronic devices. researchgate.net

Advanced Material Characterization: Employing sophisticated characterization techniques, such as resonant inelastic x-ray scattering (RIXS), will provide deeper insights into the fundamental electronic and magnetic excitations in EuS, such as "magnetic excitons." arxiv.org This knowledge is essential for a complete understanding of the material.

Q & A

Q. What experimental methods are recommended for synthesizing high-purity EuS, and how can potential oxidation be mitigated?

Answer: EuS is typically synthesized via sulfidation of europium oxide (Eu₂O₃) using hydrogen sulfide (H₂S) at elevated temperatures (≥900°C) . Key steps include:

• Reaction Setup : Use a tube furnace with controlled gas flow (H₂S/Ar mixture) to ensure stoichiometric conversion.
• Purity Control : Post-synthesis, anneal the product under inert atmosphere to reduce oxygen contamination.
• Oxidation Detection : Monitor oxidation using Mössbauer spectroscopy, as even trace Eu³⁺ peaks (e.g., at ~11.54 mm/s isomer shift) indicate degradation .

Q. How can the cubic crystal structure of EuS be confirmed, and what are the implications of deviations?

Answer:

• XRD Analysis : Compare diffraction patterns with reference data (e.g., JCPDS 00-026-1419). EuS exhibits a cubic NaCl-type structure (space group Fm3m) .
• Mössbauer Spectroscopy : A single absorption line confirms cubic symmetry. Quadrupole splitting or multiple peaks suggest structural distortions or impurities .
• Implications : Deviations (e.g., strain or doping) alter magnetic properties, necessitating neutron diffraction for advanced characterization.

Q. What thermodynamic data are critical for modeling EuS behavior under high-temperature conditions?

Answer: Key parameters include vaporization energies and partial pressures of gaseous species (e.g., EuS(g), Eu₂S(g)). Data from Knudsen cell mass spectrometry:

Species	Atomization Energy (kJ/mol)	Temperature Range (K)
EuS(g)	342 ± 15	1800–2200
Eu₂S(g)	498 ± 20	1800–2200
These values are essential for predicting sublimation rates in vacuum environments (e.g., thin-film deposition).

Advanced Research Questions

Q. How do conflicting reports on EuS magnetic ordering temperatures arise, and how can they be resolved?

Answer: Discrepancies in Curie temperatures (T_C) (reported between 16–25 K) stem from:

• Sample Purity : Oxygen contamination reduces T_C. Use Mössbauer spectroscopy to verify Eu²⁺ dominance .
• Measurement Technique : Magnetometry vs. neutron scattering. Neutron studies avoid surface oxidation artifacts.
• Methodological Fix : Combine SQUID magnetometry with in-situ XPS to correlate magnetic transitions with surface chemistry.

Q. What advanced techniques enable the study of EuS interfaces in spintronic devices?

Answer:

• Magneto-Optical (MO) Modulation : Use femtosecond laser pulses to probe spin-polarized carrier dynamics at EuS/bismuth selenide interfaces. Angular-resolved emission patterns (e.g., six-fold lobes in blue light) reveal magnetic anisotropy .
• Cryogenic Transport Studies : Measure spin-dependent conductance at 4 K to isolate EuS contributions from thermal noise .

Q. How can contradictions in EuS bandgap measurements (1.2–eV) be addressed?

Answer: Variations arise from:

• Surface States : Oxidation creates Eu³⁺ surface layers, narrowing the effective bandgap. Use argon sputtering to clean surfaces pre-measurement.
• Experimental Method : Optical absorption (indirect) vs. photoemission (direct). Cross-validate with DFT calculations using HSE06 functionals.
• Recommendation : Report measurement conditions (vacuum level, temperature) to standardize data interpretation.

Q. What methodologies are recommended for integrating EuS into biomedical imaging nanoparticles?

Answer:

• Synthesis : Co-precipitate EuS with biocompatible coatings (e.g., PEG) to enhance aqueous stability.
• In Vivo Testing**: Use MRI phantom studies to quantify contrast enhancement. Europium’s high magnetic moment improves T1 relaxation rates at 0.5–3 T fields .
• Safety : Adhere to EU chemical regulations (EC 1272/2008) for nanoparticle disposal and occupational exposure limits .

Q. How can researchers contribute to harmonizing academic EuS data for regulatory compliance?

Answer:

• Data Submission : Use the EU Common Data Platform for Chemicals to share synthesis protocols, toxicity profiles, and crystallographic data .
• Metadata Standards : Include REACH registration numbers, CAS (12020-65-4), and EC (234-661-3) identifiers .
• Collaboration : Align with EFSA guidelines for "one substance, one assessment" to avoid redundant studies .